Disperse Red 107
Description
Properties
CAS No. |
12236-16-7 |
|---|---|
Molecular Formula |
C18H28N2O6S |
Origin of Product |
United States |
Synthetic Methodologies and Mechanistic Investigations of Disperse Red 107
Established Synthetic Pathways for Disperse Red 107
The conventional synthetic route for this compound entails the diazotization of 2-cyano-4-nitroaniline followed by a coupling reaction with N,N-dihydroxyethylaniline. worlddyevariety.com This reaction sequence is crucial for the formation of the characteristic azo linkage (-N=N-), which is the central structural feature of azo dyes. nih.gov
Diazotization and Coupling Reactions
The diazotization process typically involves treating a primary aromatic amine with nitrous acid in an acidic medium at low temperatures, generally between 0 and 5 °C. nih.govunacademy.comnih.gov Nitrous acid is frequently generated in situ through the reaction of sodium nitrite (B80452) with a mineral acid, such as hydrochloric acid. unacademy.combyjus.com This reaction yields a highly reactive diazonium salt. nih.govnih.govbyjus.com The mechanistic pathway for diazotization commences with the generation of the nitrosonium ion, which then reacts with the aromatic amine. byjus.com
The subsequent coupling reaction is characterized by the electrophilic attack of the diazonium salt on an electron-rich aromatic species, serving as the coupling component. nih.govnih.gov Phenols and aniline (B41778) derivatives are common examples of such coupling components. nih.govnih.gov This electrophilic aromatic substitution reaction leads to the formation of the azo bond, thereby connecting the two aromatic moieties and establishing the azo dye chromophore. nih.gov In the specific synthesis of this compound, N,N-dihydroxyethylaniline functions as the coupling component. worlddyevariety.com
Reaction Kinetics and Process Optimization in this compound Synthesis
Investigations into the synthesis of azo disperse dyes underscore the significance of understanding reaction kinetics and implementing process optimization strategies to achieve high reaction rates and favorable yields. researchgate.netirjet.net Key parameters influencing reaction rate and efficiency include temperature, pH, and the concentrations of the reacting species. nih.govd-nb.info For instance, maintaining low temperatures (0-5 °C) during diazotization is critical for preserving the stability of the diazonium salt. nih.govunacademy.combyjus.com The efficiency of the coupling reaction can be significantly affected by the pH of the reaction environment, as the reactivity of the coupling component is often pH-dependent. Optimization techniques, such as response surface methodology, have been applied in related dye treatment processes to optimize variables like pH, current intensity, and electrolysis time, highlighting their potential relevance for improving dye synthesis processes. d-nb.inforesearchgate.net While extensive specific kinetic data for the synthesis of this compound were not prominently featured in the search results, the general principles governing the kinetics of azo dye synthesis and the optimization of related chemical processes provide valuable context. researchgate.netirjet.netnih.govd-nb.inforesearchgate.netresearchgate.net
Derivatization and Functionalization Strategies for this compound Analogues
Derivatization and functionalization approaches are employed to modify the structure of disperse dyes, including analogues of this compound, with the aim of enhancing their performance characteristics, such as color fastness and affinity for various textile fibers. researchgate.netresearchgate.netirtree.com This involves the incorporation of diverse functional groups into the dye molecule. researchgate.netresearchgate.net
Urethane-Containing Azo Disperse Dyes
The synthesis of novel azo disperse dyes incorporating the urethane (B1682113) group has been achieved through the reaction of the hydroxyl group present in the coupling component of disperse dyes with p-toluene isocyanate. researchgate.netresearchgate.netirtree.com The incorporation of urethane moieties and the resulting increase in molecular weight have been demonstrated to effectively improve the fastness properties of disperse dyes when applied to polyamide fibers. researchgate.netirtree.com These urethane-functionalized dyes have been comprehensively characterized using analytical techniques including ¹H NMR, ¹³C NMR, FT-IR, MS, and elemental analysis. researchgate.netresearchgate.netirtree.com Research findings suggest that the introduction of two urethane groups can lead to exceptional fastness properties. irtree.com
Illustrative Data: Fastness Properties of Urethane-Containing Dyes on Polyamide
| Dye Type | Washing Fastness | Sublimation Fastness | Light Fastness |
| Original Disperse Dye | - | - | - |
| Urethane Analogue (Example) | 4-5 researchgate.netirtree.com | 5 researchgate.netirtree.com | 4-5 researchgate.netirtree.com |
Silicon-Containing Disperse Dyes
The design and synthesis of novel reactive disperse dyes containing silicon have been reported. researchgate.netmdpi.comnih.govresearchgate.net These dyes feature the integration of silane (B1218182) coupling agents, such as 3-aminopropylmethoxydimethylsilane, 3-aminopropylmethyldimethoxysilane, and 3-aminopropyltrimethoxysilane, into the disperse dye structure through a sequence of reactions including diazotization, coupling, and condensation. mdpi.comresearchgate.net The underlying design principle involves establishing a connection between the azo dye chromophore and silicone groups, enabling the reactive disperse silicon-containing dyes to form covalent bonds with silicone rubbers via Si-O linkages during the coloration process. mdpi.comresearchgate.net Characterization of these silicon-containing dyes has been performed using techniques such as UV-Vis, ¹H-NMR, FT-IR, and MS, and they have exhibited outstanding color fastness properties on silicone rubbers. mdpi.comnih.govresearchgate.net
Illustrative Data: Fastness Properties of Silicon-Containing Dyes on Silicone Rubber
| Dye Type | Dry Rubbing Fastness | Wet Rubbing Fastness | Washing Fastness | Sublimation Fastness |
| Silicon Analogue (Example) | 4-5 grade mdpi.comnih.govresearchgate.net | 4-5 grade mdpi.comnih.govresearchgate.net | 4-5 grade mdpi.comnih.govresearchgate.net | Above 4 grade mdpi.comnih.govresearchgate.net |
Novel Synthetic Approaches for this compound and Related Compounds
Ongoing research continues to explore novel synthetic methodologies for azo disperse dyes and related structures with the goal of developing dyes possessing enhanced properties and more efficient synthesis routes. One innovative approach involves the utilization of the Ugi four-component reaction as a pivotal step in the synthesis of structurally diverse azo disperse dyes exhibiting good fastness characteristics. sioc-journal.cnsioc-journal.cn This methodology facilitates the efficient preparation of new dyes from readily accessible starting materials. sioc-journal.cnsioc-journal.cn
Additional novel synthetic strategies include the development of azo disperse dyes derived from heterocyclic building blocks, such as thiophenes and pyrazoles, which have demonstrated favorable tinctorial strength and brightness. sapub.orgnih.govresearchgate.net Furthermore, ultrasound-assisted techniques are being investigated for the synthesis of azo dyes, offering potential advantages such as accelerated reaction rates and improved energy efficiency. researchgate.net New synthetic routes have also been established for azo-based disperse dyes originating from specific nitriles and aminopyrazoles; these dyes have been successfully applied in the coloration of polypropylene (B1209903) fabrics using supercritical carbon dioxide, indicating potential for environmentally friendly dyeing processes. nih.govx-mol.net
Advanced Spectroscopic and Analytical Characterization of Disperse Red 107
Chromatographic Techniques for Disperse Red 107 Analysis
Chromatographic methods are widely employed to separate this compound from complex mixtures before detection and quantification.
HPLC is a fundamental technique for the analysis of disperse dyes, including this compound. It is used for both identification and quantification in various sample types, such as textile preparations and wastewater.
Studies have utilized HPLC coupled with UV-Vis diode array detection for the analysis of disperse dyes in patch test preparations. This approach allows for the visualization of impurities in dye samples. HPLC has also been coupled with mass spectrometry for the determination of disperse dyes in dyeing wastewater, achieving detection limits in the range of 0.05 to 2.48 μg L⁻¹. A standard procedure for the analysis of disperse dyes, DIN 54231, describes a method employing HPLC with various detectors, including UV, mass spectrometry, or densitometry.
An example of HPLC conditions for disperse dye analysis, potentially applicable to this compound based on similar dye analyses, involves using an ACQUITY Arc System with a C18 column (2.1 x 150 mm, 5 µm particle size). The mobile phase can consist of a gradient of ammonium (B1175870) acetate (B1210297) (10 mmol, pH 3.6) and acetonitrile. Detection is typically performed using a photodiode array (PDA) detector in the range of 210 to 800 nm.
UPLC offers enhanced separation efficiency and speed compared to traditional HPLC due to the use of smaller particle size columns. UPLC systems, such as the Waters Acquity I-Class UPLC, have been coupled with mass spectrometry for the analysis of disperse dyes.
UPLC-QTOF-MS methods have been developed for identifying disperse dyes extracted from polyester (B1180765) fibers. These methods have demonstrated satisfactory recoveries and precision for various disperse dyes. The use of UPLC coupled with tandem mass spectrometry (UPLC-MS/MS) allows for fast and highly sensitive screening and quantification of synthetic dyes in textiles.
TLC is a simple and cost-effective chromatographic technique that has been used in the analysis of disperse dyes, including in the investigation of patch test preparations. TLC can be used to visualize impurities present in disperse dye samples. When combined with HPLC, TLC can be part of a procedure for identifying dyes in textiles. The DIN 54231 standard procedure also includes TLC as an option for the analysis of disperse dyes.
Mass Spectrometry (MS) in this compound Investigations
Mass spectrometry provides molecular weight information and fragmentation patterns that are invaluable for the identification and structural elucidation of this compound.
ESI-MS is a soft ionization technique commonly coupled with liquid chromatography for the analysis of polar and semi-polar compounds like disperse dyes. LC-ESI-MS/MS methods have been optimized for monitoring disperse azo dyes in environmental aquatic samples. ESI in positive mode is frequently used for the analysis of disperse dyes, yielding abundant [M+H]⁺ ions that can be selected as precursor ions for further fragmentation.
Studies have employed HPLC coupled to electrospray ionization mass spectrometry to identify disperse dye standards extracted from fibers. The combination of LC-ESI-MS/MS allows for the detection and quantification of disperse dyes in treated effluent and receiving water samples.
Tandem mass spectrometry (MS/MS), also known as MS², provides fragmentation data by isolating precursor ions and subjecting them to collision-induced dissociation (CID). This fragmentation pattern is highly characteristic of the compound's structure and is essential for unequivocal identification and structural elucidation.
LC-ESI-MS/MS operating in selected reaction monitoring (SRM) mode is a powerful technique for the analysis of disperse dyes. By monitoring specific precursor-to-product ion transitions, high sensitivity and selectivity can be achieved. MS/MS has been used to identify breakdown products of disperse dyes in wastewater treatment processes. Collision Activated Dissociation (CAD) can be used as an optional extension in HPLC-TS-MS methods for further compound identification. Tandem mass spectrometry is particularly important for differentiating target analytes from interfering ions that may have similar nominal masses.
For Disperse Red 1 (a related disperse dye), MS/MS analysis has been performed, and the fragmentation patterns are available in mass spectral libraries, providing valuable data for structural confirmation.
Spectrophotometric and Electrochemical Methods for this compound
Spectrophotometric and electrochemical methods are valuable tools for the analysis and characterization of disperse dyes, including this compound. These techniques offer insights into the behavior of the dye in various media and enable its detection and quantification.
UV-Visible Spectrophotometry Applications
UV-Visible (UV-Vis) spectrophotometry is a widely used technique for studying the absorption properties of disperse dyes. It is particularly useful for preliminary investigations and for monitoring dye concentrations in solution. researchgate.net The UV-Vis spectrum of a dye provides characteristic absorption bands related to its chromophoric groups, such as the azo group in this compound. researchgate.net
UV-Vis spectrophotometry can be employed to:
Investigate solubility: By monitoring absorbance, the solubility of disperse dyes in different aqueous solutions and in the presence of dispersants can be evaluated. researchgate.net Studies on Disperse Red 1, a related disperse azo dye, have shown that commercial dispersants can be effective in preparing aqueous solutions for spectrophotometric analysis. researchgate.net
Quantify dye concentration: UV-Vis spectrophotometry allows for the quantitative determination of disperse dyes in water samples. researchgate.net The limit of detection and quantification can be determined for specific dyes and matrices. researchgate.net For Disperse Red 1 in purified water, a limit of detection of 2.47 × 10⁻⁶ mol L⁻¹ and a limit of quantification of 8.22 × 10⁻⁶ mol L⁻¹ were reported using UV-Vis spectrophotometry with a specific dispersant. researchgate.net
Study interactions: UV-Vis spectrophotometry can be used to investigate the interaction of disperse dyes with biomolecules like DNA, providing insights into potential genotoxic effects. researchgate.net Changes in the UV-Vis spectra upon interaction can indicate conformational changes or damage to the biomolecule. researchgate.net
Monitor degradation: Changes in the UV-Vis absorption spectrum of a dye solution over time can be used to monitor its degradation during treatment processes, such as electrochemical oxidation. iwaponline.com
While UV-Vis spectrophotometry is a useful tool, it may not always be sufficient for detecting azo dyes at very low concentrations in complex samples like surface waters, often requiring pre-concentration steps. researchgate.net
Electrochemical Sensor Development (e.g., Impedimetric Immunosensors)
Electrochemical methods, particularly the development of electrochemical sensors, offer sensitive and selective approaches for the detection and quantification of disperse dyes. mdpi.com Impedimetric immunosensors, which combine the specificity of antigen-antibody interactions with electrochemical impedance spectroscopy (EIS), represent a promising category of these sensors. unesp.brdntb.gov.ua
The development of an impedimetric immunosensor for a disperse dye typically involves immobilizing specific antibodies onto an electrode surface. unesp.br The binding of the dye (acting as the antigen) to the immobilized antibodies causes a change in the electrochemical properties of the electrode surface, which can be measured using techniques like EIS. unesp.br This change, often observed as an increase in charge transfer resistance (Rct), is proportional to the concentration of the dye. unesp.br
For example, an impedimetric immunosensor was developed for the detection of Disperse Red 1 (DR1) in treated water. unesp.br Anti-DR1 antibodies were successfully coupled to a glassy carbon electrode (GCE) surface. unesp.br Electrochemical characterization using cyclic voltammetry (CV) and EIS confirmed the successful immobilization of antibodies. unesp.br
Key findings from the development of this DR1 immunosensor include:
Detection Range and Limits: Under optimal conditions, the change in Rct showed a linear relationship with DR1 concentration in the range of 8.40 to 100 nM. unesp.br The sensor provided a low limit of detection (LOD) of 2.52 nM and a limit of quantification (LOQ) of 8.40 nM. unesp.br
Selectivity: The immunosensor demonstrated no significant interference from other structurally similar azo dyes tested. unesp.br
Performance in Real Samples: The immunosensor showed satisfactory performance when evaluated using tap water spiked with DR1, with a recovery of 98.5%. unesp.br
This example highlights the potential of impedimetric immunosensors for sensitive and selective detection of disperse dyes like Disperse Red 1, and by extension, potentially this compound, in environmental samples. unesp.brdntb.gov.ua
Data Table: Performance of an Impedimetric Immunosensor for Disperse Red 1 unesp.br
| Parameter | Value |
| Linear Range (nM) | 8.40 – 100 |
| Limit of Detection (nM) | 2.52 |
| Limit of Quantification (nM) | 8.40 |
| Recovery in Tap Water (%) | 98.5 |
Complementary Spectroscopic Techniques for this compound Characterization
While UV-Vis spectrophotometry provides valuable information about the electronic transitions and concentration of this compound, other spectroscopic techniques can offer complementary insights into its structure and properties.
Techniques such as:
Infrared (IR) Spectroscopy: IR spectroscopy can provide information about the vibrational modes of the molecules, helping to identify functional groups present in this compound and confirm its structure. unesp.br IR spectra were used to complement electrochemical results in the characterization of an immunosensor by showing the immobilization of antibodies. unesp.br
Mass Spectrometry (MS): MS is a powerful tool for determining the molecular weight of this compound and identifying its fragmentation pattern, which can aid in structural elucidation and confirmation of purity. labrulez.comlcms.cz LC-MS/MS methods are used for screening and quantifying synthetic dyes in textiles, demonstrating the utility of MS in analyzing disperse dyes. shimadzu.com The addition of mass detection as a complementary technique enhances confidence in compound detection and identification, especially for co-eluting components or impurities. lcms.cz
Nuclear Magnetic Resonance (NMR) Spectroscopy: Although not specifically mentioned for this compound in the provided context, NMR spectroscopy is a fundamental technique for detailed structural determination of organic compounds. It provides information about the arrangement of atoms within the molecule.
Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC): While chromatographic techniques, they are often coupled with spectroscopic detectors like UV-Vis or MS for separation and characterization of complex dye mixtures and identification of impurities. labrulez.comresearchgate.netnih.gov TLC can visualize impurities in dye preparations, and HPLC with UV/VIS or MS detection can quantify dye concentrations and identify components. labrulez.comresearchgate.netnih.gov
These complementary techniques, when used in conjunction with spectrophotometric and electrochemical methods, provide a more comprehensive understanding of the chemical composition, structure, and behavior of this compound.
Interactions and Performance of Disperse Red 107 with Polymeric Substrates
Mechanisms of Interaction with Synthetic Fibers
The interaction between disperse dyes like Disperse Red 107 and synthetic fibers is primarily governed by physical forces and the diffusion of dye molecules into the fiber structure. scribd.comresearchgate.netnih.gov Unlike dyes used for natural fibers, which often form chemical bonds, disperse dyes are retained within the fiber through physical mechanisms. colourinn.in
Role of Physical Forces in Dye-Fiber Affinity
The affinity of disperse dyes for synthetic fibers, particularly polyester (B1180765) (PET), is attributed to various physical interactions. These include hydrogen bonds, dipole-dipole interactions, and van der Waals forces. researchgate.netresearchgate.net Disperse dyes typically have small, planar, and nonionic structures with polar functional groups such as -NO₂ and -CN. researchgate.net These characteristics facilitate their interaction with the non-polar nature of fibers like polyester. colourinn.in The absence of water-soluble groups in disperse dyes enhances their attraction to hydrophobic fibers. china-dyestuff.comcolourinn.in
Diffusion Kinetics within Polymeric Matrices
The dyeing process involves the movement of dye molecules from the dye bath onto the fiber surface (adsorption) and then diffusion into the internal polymeric matrix of the fiber. scribd.comsciarena.com This diffusion is a crucial step, especially for synthetic fibers with compact and crystalline structures like polyester. colourinn.insciarena.com High temperatures are typically required for the diffusion of disperse dyes into polyester fibers. chemsrc.comcolourinn.insciarena.com Heat causes the polymeric matrix to swell, creating microvoids that allow dye molecules to penetrate and diffuse within the amorphous regions of the fiber. chemsrc.comscribd.comcolourinn.in The rate of diffusion is dependent on temperature, with higher temperatures leading to increased diffusion coefficients. sciarena.com Studies on the diffusion kinetics of disperse dyes in polyester fabrics have shown that while initial adsorption can be fast, the subsequent diffusion into the fiber is a slower, diffusion-controlled process. sciarena.com The diffusion coefficient reflects the fiber's capacity to accommodate dye molecules at different temperatures. sciarena.com
Research has investigated the diffusion of disperse dyes in polymeric matrices, including studies using model disperse dyes in polymeric multilaminate systems. nih.govdss.go.th These studies aim to understand the release behavior and mass-transfer rates within the polymer. nih.govdss.go.th The particle size of disperse dyes in the dye bath is also critical for successful dyeing and diffusion. researchgate.netresearchgate.net Fine dispersion with small particle sizes (typically 0.5 to 2.0 microns, or even nanoparticles) is necessary for uniform penetration and optimal exhaustion. china-dyestuff.comresearchgate.netresearchgate.net
Influence of Processing Parameters on Dye-Substrate Interactions
Several processing parameters significantly influence the interaction and uptake of this compound and other disperse dyes by polymeric substrates. Temperature is a critical factor, as high temperatures (often 120-130°C for polyester) are necessary to swell the fiber structure and facilitate dye diffusion. chemsrc.comcolourinn.insciarena.comhermetachem.com The dyeing time also plays a role in achieving adequate dye exhaustion and penetration. diva-portal.orgmedcraveonline.com
The presence and type of auxiliary agents, such as dispersing agents and carriers, also impact dye-substrate interactions. Dispersing agents are essential to maintain the disperse dye in a fine, stable suspension in the aqueous dye bath, preventing aggregation. china-dyestuff.comchemsrc.comresearchgate.net Carriers, historically used to accelerate dyeing at lower temperatures, help the dye penetrate the fiber more quickly. sciarena.combund.de The pH of the dye bath, typically acidic for disperse dyeing, can also influence the process. scribd.comsciarena.com Studies have shown that optimizing parameters like temperature, pressure, and time can lead to comparable color yield and fastness properties in different dyeing systems, including supercritical carbon dioxide dyeing. diva-portal.org The concentration of the dye in the bath also affects the final color depth and the amount of dye absorbed by the fiber. diva-portal.orgmedcraveonline.com
Studies on Dye Fixation and Migration in Textile Applications
Dye fixation refers to the process by which dye molecules become permanently retained within the fiber structure, resisting removal during washing and other post-dyeing treatments. For disperse dyes, fixation in hydrophobic fibers like polyester occurs primarily through the physical entrapment of dye molecules within the fiber matrix as the fiber cools and the swollen structure contracts. chemsrc.comcolourinn.in
Dye migration is a phenomenon that can occur during drying and heat setting processes after dyeing. china-dyestuff.comkobv.de Thermal migration, in particular, is the movement of disperse dyes to the fiber surface during high-temperature treatments. china-dyestuff.com This can lead to uneven dyeing, changes in shade, and reduced fastness properties such as rubbing and washing fastness. china-dyestuff.com Residual auxiliary agents on the fiber surface can contribute to thermal migration by attracting and dissolving the dye, facilitating its movement to the surface. china-dyestuff.com The extent of thermal migration is related to processing temperature and time. china-dyestuff.com Studies have investigated methods to prevent or reduce migration, including the use of anti-migration agents. kobv.de The fastness properties of dyed fabrics, including wash fastness and light fastness, are important indicators of dye fixation and resistance to migration. medcraveonline.commdpi.com
Development of Dispersant-Free Dyeing Systems and Associated Mechanisms
Traditional disperse dyeing heavily relies on dispersing agents to maintain dye stability in the aqueous bath. china-dyestuff.comchemsrc.comresearchgate.net However, there is interest in developing dispersant-free dyeing systems due to environmental considerations and the potential impact of residual dispersants on fastness properties. researchgate.netmdpi.com
Environmental Transformation and Remediation Strategies for Disperse Red 107
Natural Degradation Pathways of Disperse Dyes (e.g., Reductive Cleavage, Photo-reduction)
Natural degradation of azo dyes, which include many disperse dyes, can occur through abiotic and biotic processes. Abiotic degradation mechanisms include photolysis and hydrolysis, although the role of hydrolysis in azo dye degradation is not conclusively established. mst.dk Reductive cleavage of the azo bond (-N=N-) is considered a major degradation pathway for azo dyes, often occurring under anaerobic conditions. researchgate.netmst.dk This process can lead to the formation of colorless, but potentially toxic, aromatic amines. researchgate.netmst.dk Photo-reduction of azo dyes to hydrazines and amines is also possible, but it is typically a slow process, especially in oxygen-rich water. mst.dk While azo dyestuffs show high stability to visible and UV light in pure water, the presence of natural humic materials can accelerate photo decomposition. mst.dk
Bacterial degradation of azo dyes primarily involves the cleavage of the azo bond by azoreductase enzymes under anaerobic conditions. researchgate.net Fungal-bacterial consortia have shown promise in degrading azo dyes, with some studies reporting high decolorization efficiencies. tandfonline.comhspublishing.org For instance, a rhizosphere bacterial consortium containing Pseudomonas aeruginosa, Lysinibacillus sphaericus, Pseudomonas chengduensis, and Citrobacter freundii demonstrated significant decolorization of Disperse Red under alternating anaerobic-aerobic conditions, achieving up to 98.47% decolorization in sequential cycles. hspublishing.org
Advanced Oxidation Processes (AOPs) for Disperse Red 107 Degradation
Advanced Oxidation Processes (AOPs) are a class of chemical treatment techniques that effectively eliminate organic compounds in water and wastewater through the generation of highly reactive species, primarily hydroxyl radicals (•OH). deswater.comnih.govijcce.ac.irijcce.ac.ir AOPs can be classified as non-photochemical and photochemical processes and include technologies such as ozonation, Fenton oxidation, wet air oxidation, electrochemical oxidation, and photocatalytic oxidation. ijcce.ac.irijcce.ac.ir
Photocatalytic degradation is an AOP that utilizes semiconductor photocatalysts, often metal oxides like TiO₂ and ZnO, to degrade organic pollutants under UV or visible light irradiation. mdpi.comnih.govuc.pt When a photocatalyst is irradiated with light of sufficient energy, electron-hole pairs are generated. These charge carriers can then react with water and oxygen to produce reactive species like hydroxyl radicals and superoxide (B77818) radicals, which facilitate the degradation of dye molecules. mdpi.com
TiO₂ is a widely investigated photocatalyst due to its stability, low cost, and high photoactivity. uc.ptnih.gov However, its activity is mainly limited to UV light. oaepublish.com To enhance photocatalytic efficiency under visible light, modifications and composites with other materials, such as copper oxides (Cu₂O and CuO), have been explored. uc.ptnih.govjwent.netacs.org Composites of Cu₂O/TiO₂ have shown improved visible light absorption and enhanced photocatalytic performance due to the formation of p-n heterojunctions, which facilitate charge separation. acs.org Studies on the degradation of other dyes like Congo Red have demonstrated the effectiveness of Cu₂O/TiO₂ composites under visible light. jwent.netjwent.net For example, a synthesized Cu₂O/TiO₂-QD composite achieved 89.00% degradation of Congo Red dye under visible light. jwent.netjwent.net
While photocatalysis can be effective for various dye types, its effectiveness in treating disperse and vat dyes may be limited in some cases. mdpi.com
The Photo-Fenton process has been reported as an efficient method for the degradation and decolorization of various synthetic dyes. deswater.comnih.gov Studies on other disperse dyes, such as Disperse Yellow 119 and Disperse Red 167, have shown high decolorization and COD removal efficiencies using Fenton and Photo-Fenton processes. capes.gov.br For Disperse Red 167, Fenton under solar light achieved 99.3% spectral absorption coefficient (SAC) removal and 98.4% COD reduction. capes.gov.br Another study on Disperse Red 1 reported 98% degradation and 55% mineralization after 45 minutes of photo-Fenton treatment, with toxicity reduced to non-toxic levels. deswater.com
The efficiency of AOPs for dye degradation is significantly influenced by various environmental parameters.
pH: Solution pH plays a crucial role in AOPs, affecting the speciation of the catalyst, the stability of hydrogen peroxide, and the surface charge of photocatalysts and adsorbents. nih.govoaepublish.comjwent.netd-nb.info For instance, the Photo-Fenton process is typically most efficient under acidic conditions (around pH 3) due to optimal iron solubility and hydroxyl radical generation. deswater.comnih.govd-nb.infocapes.gov.br In photocatalysis, pH can influence the adsorption of dye molecules onto the catalyst surface and the formation of reactive species. oaepublish.comjwent.net
Light Source: The type and intensity of the light source are critical for photochemical AOPs like photocatalysis and Photo-Fenton. UV light is commonly used, but research is ongoing to develop catalysts active under visible light to utilize solar energy more effectively and reduce energy costs. nih.govoaepublish.com
Catalyst Dosage: The concentration of the catalyst or oxidant is another important parameter. Increasing the catalyst dosage generally enhances the degradation rate up to an optimal point. oaepublish.comresearchgate.netscirp.org However, excessive catalyst loading can reduce efficiency due to light scattering and particle aggregation in photocatalysis, or scavenging of radicals in Fenton-like processes. oaepublish.comresearchgate.netmlsu.ac.in
Dye Concentration: The initial concentration of the dye also affects the degradation efficiency. Higher dye concentrations can saturate the active sites on the catalyst or adsorbent and may require longer treatment times or higher oxidant/catalyst dosages for effective removal. d-nb.inforesearchgate.netscirp.orgmlsu.ac.in
Reaction Time: The duration of the treatment process directly impacts the degradation efficiency, with longer reaction times generally leading to higher removal rates until equilibrium or complete degradation is achieved. deswater.comoaepublish.comjwent.netcapes.gov.brresearchgate.netscirp.org
Adsorption-Based Removal Technologies for this compound
Adsorption is a widely used and effective method for removing dyes from wastewater due to its simplicity, cost-effectiveness, and ability to treat concentrated effluents. nanochemres.orgsapientia.rorsc.org This process involves the transfer of dye molecules from the liquid phase to the surface of a solid adsorbent material. sapientia.rorsc.org
Various materials can be used as adsorbents, including activated carbon, metal oxide-based materials, carbon-based materials, bio-adsorbents, and modified natural materials. nanochemres.orgrsc.orgresearchgate.net While activated carbon is a common adsorbent, it can be expensive to manufacture and regenerate and may be less effective for certain disperse dyes. nanochemres.org This has led to the exploration of alternative, low-cost adsorbents. nanochemres.org
The development of effective adsorbents involves selecting suitable materials and modifying them to enhance their adsorption capacity and selectivity for target dyes like this compound. nanochemres.orgrsc.org Characterization of adsorbents is crucial to understand their properties and how they influence adsorption performance. Key characteristics include surface area, pore size and volume, particle size, and surface chemistry. rsc.org Techniques such as BET analysis, scanning electron microscopy (SEM), transmission electron microscopy (TEM), and X-ray diffraction (XRD) are commonly used for adsorbent characterization. jwent.netjwent.netresearchgate.netrsc.org
Surface modification techniques can be employed to alter the physical and chemical properties of adsorbents, such as introducing functional groups or changing the surface charge, to improve dye removal efficiency. nanochemres.orgrsc.org For example, modifying magnetic nanoparticles with cetyltrimethylammonium bromide (CTAB) has been shown to create an effective adsorbent for disperse dyes like Disperse Red 167. nanochemres.org The formation of hydrophobic hemimicelles on the surface of the modified nanoparticles increased the adsorption efficiency of the dyes. nanochemres.org Studies have investigated the adsorption of disperse dyes using various materials, including activated carbon from bamboo and zeolite synthesized from cenospheres. researchgate.net
The adsorption capacity of an adsorbent is influenced by factors such as pH, temperature, contact time, and the initial dye concentration. scirp.orgsapientia.roresearchgate.netuctm.edu Adsorption isotherm models (e.g., Langmuir and Freundlich) and kinetic models (e.g., pseudo-first-order and pseudo-second-order) are often used to describe the adsorption behavior and determine the maximum adsorption capacity and rate-limiting steps. scirp.orgresearchgate.netuctm.edu
Adsorption Isotherm and Kinetic Modeling
Adsorption is a widely studied method for the removal of dyes from wastewater. Understanding the adsorption behavior of this compound involves investigating adsorption isotherms and kinetics. Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the liquid phase and the amount of dye adsorbed onto the solid adsorbent material at a constant temperature. Kinetic models, on the other hand, explore the rate and mechanism of the adsorption process over time.
Studies on the adsorption of disperse red dyes, which include compounds like this compound, have utilized various adsorbents such as activated carbon. researchgate.net The adsorption process can be influenced by factors such as initial dye concentration, adsorbent dosage, contact time, pH, and temperature. researchgate.netresearchgate.netbioline.org.briwaponline.com
Different isotherm models, such as Langmuir, Freundlich, and BET, are applied to analyze the equilibrium adsorption data and determine the type of adsorption (e.g., monolayer or multilayer) and the adsorption capacity of the material. researchgate.netbioline.org.briwaponline.comscirp.orgbioline.org.br For instance, one study on a disperse red dye found that the adsorption process followed the BET isotherm model, suggesting physical adsorption on the adsorbent surface. researchgate.net Other studies on different reactive red dyes have shown good fits with Langmuir and Freundlich models, indicating favorable adsorption. researchgate.netbioline.org.brscirp.orgbioline.org.br The Langmuir model often suggests a homogeneous surface and monolayer coverage. scirp.org
Kinetic studies help elucidate the rate-limiting steps of the adsorption process. Common kinetic models applied include pseudo-first-order, pseudo-second-order, and intra-particle diffusion models. researchgate.netbioline.org.briwaponline.comscirp.orgbioline.org.br Research has indicated that the pseudo-second-order kinetic model often provides a good fit for the adsorption of various dyes, suggesting that the adsorption rate is controlled by a chemisorption process or involves valence forces through sharing or exchange of electrons. bioline.org.briwaponline.comscirp.orgbioline.org.br Intra-particle diffusion models can reveal whether diffusion within the pores of the adsorbent is a controlling mechanism. researchgate.netscirp.org Some studies have found that intra-particle diffusion is involved but may not be the sole rate-controlling step. researchgate.net
Data from adsorption studies are typically presented in tables showing the parameters obtained from fitting experimental data to different isotherm and kinetic models. These parameters, such as adsorption capacity (q_e), rate constants (k1, k2), and correlation coefficients (R^2), are crucial for evaluating the effectiveness of an adsorbent and understanding the adsorption mechanism. researchgate.netbioline.org.briwaponline.comscirp.orgbioline.org.br
Bioremediation Approaches for this compound
Bioremediation, utilizing microorganisms or their enzymes, offers an environmentally friendly and often cost-effective approach for the decolorization and degradation of textile dyes like this compound. tandfonline.comnih.govmdpi.comneptjournal.com This process can occur through biosorption onto microbial biomass or enzymatic degradation. nih.govmbimph.com
Microbial Degradation by Bacterial Consortia and Fungi
Microbial degradation of azo dyes, including those structurally related to this compound, can be carried out by individual bacterial or fungal strains, or more effectively, by microbial consortia. tandfonline.comneptjournal.comnih.govaidic.it Consortia, comprising multiple microbial species, can exhibit enhanced degradation capabilities due to synergistic metabolic activities and the ability to degrade intermediate products that might be toxic to individual strains. tandfonline.comnih.govaidic.it
Bacteria can degrade dyes under both aerobic and anaerobic conditions, often utilizing azoreductases to cleave the azo bonds, leading to the formation of aromatic amines. tandfonline.comnih.govjmbfs.orgnih.gov Fungi, particularly white-rot fungi, are known for their ability to degrade a wide range of complex organic pollutants, including dyes, through the secretion of extracellular enzymes like laccases, manganese peroxidases (MnP), and lignin (B12514952) peroxidases (LiP). tandfonline.commdpi.comneptjournal.commbimph.comnih.gov These enzymes can oxidize the complex structures of dyes. tandfonline.comneptjournal.commbimph.comnih.gov
Studies have demonstrated the effectiveness of fungal-bacterial consortia in achieving higher decolorization and degradation rates compared to monocultures. tandfonline.comnih.govaidic.it For example, a consortium of the fungus Aspergillus sp. and the microalgae Chlorella sorokiniana showed high decolorization efficiency for Disperse Red 3B, a related disperse dye. researchgate.nettandfonline.com Another study highlighted that a fungal consortium was capable of 100% degradation of several azo dyes. nih.gov The complementary interactions within a consortium, where bacteria may initially cleave azo bonds and fungi further degrade the resulting aromatic amines, contribute to improved remediation efficiency. tandfonline.comnih.govaidic.it
Enzymatic Decolorization Mechanisms
Enzymatic decolorization is a key mechanism in the biological treatment of dye-containing wastewater. Microorganisms produce various enzymes that catalyze the breakdown of dye molecules. tandfonline.comnih.govneptjournal.commbimph.comjmbfs.org
Bacterial enzymes involved in dye degradation primarily include azoreductases, which reductively cleave the azo (-N=N-) bonds present in many synthetic dyes, including some disperse reds. tandfonline.comnih.govjmbfs.orgnih.gov This cleavage can lead to the formation of potentially toxic aromatic amines, which may require further degradation under aerobic conditions. nih.govnih.gov Bacteria can also produce laccases and dioxygenases that contribute to dye breakdown. tandfonline.comjmbfs.org
Fungal enzymes, particularly those from white-rot fungi, are highly effective in decolorizing dyes through oxidative mechanisms. tandfonline.commdpi.comneptjournal.commbimph.comnih.gov Laccases, MnPs, and LiPs are extracellular oxidoreductases that can act on a broad range of aromatic compounds, including complex dye structures. tandfonline.comneptjournal.commbimph.comnih.gov Laccases, for instance, oxidize phenolic and non-phenolic compounds through a free radical mechanism, often without producing toxic aromatic amines. ijplantenviro.com The activity of these enzymes is crucial for breaking down the chromophoric groups responsible for the color of the dyes. mbimph.comnih.gov
Research into enzymatic mechanisms often involves identifying the specific enzymes produced by effective microbial strains or consortia and studying their activity under different conditions. tandfonline.comnih.govmbimph.comjmbfs.orgnih.gov Enzyme assays and analysis of degradation products using techniques like GC-MS and HPLC-MS are employed to understand the biochemical pathways involved in dye transformation. researchgate.netnih.gov
Optimization of Biological Degradation Conditions
Key parameters that are typically optimized include:
Initial Dye Concentration: The concentration of the dye in the wastewater can affect microbial activity and the potential for toxicity. researchgate.netjmbfs.orgnih.gov
pH: The pH of the wastewater influences the stability and activity of microbial enzymes and the growth of the microorganisms. researchgate.netjmbfs.orgijplantenviro.comnih.gov Optimal pH ranges for bacterial dye removal are often between 6.0 and 10.0, while fungal enzymes can have different optimal pH values. jmbfs.orgijplantenviro.com
Temperature: Temperature affects the metabolic rate of microorganisms and the catalytic activity of enzymes. researchgate.netjmbfs.orgijplantenviro.comnih.gov Optimal temperatures for bacterial bioremediation are often in the range of 35-37 °C. jmbfs.org
Incubation Time: The contact time between the microorganisms or enzymes and the dye is essential for sufficient degradation to occur. researchgate.netjmbfs.org
Inoculum Size/Adsorbent Concentration: The amount of microbial biomass or adsorbent used can impact the removal efficiency. researchgate.netjmbfs.orgnih.gov
Nutrient Availability: The presence of essential nutrients is necessary to support microbial growth and metabolic activity. tandfonline.comaidic.it
Aerobic/Anaerobic Conditions: The presence or absence of oxygen significantly influences the metabolic pathways utilized by microorganisms for dye degradation. tandfonline.comnih.govjmbfs.orgnih.gov A sequential anaerobic-aerobic process is often considered effective for azo dyes, where anaerobic conditions facilitate azo bond cleavage and aerobic conditions allow for the degradation of resulting aromatic amines. nih.govnih.gov
Optimization studies often involve experimental designs to evaluate the interactive effects of these parameters and identify the conditions that yield the highest decolorization and degradation rates. researchgate.netiwaponline.comjmbfs.org This can involve using techniques like Response Surface Methodology (RSM) or Central Composite Design (CCD). iwaponline.comjmbfs.org
Detailed research findings from optimization studies provide specific values for these parameters that lead to optimal removal efficiency for particular microbial systems and dyes. For example, one study on the decolorization of Reactive Orange 107 (a related dye) found optimal conditions at a specific incubation time, dye concentration, biosorbent concentration, pH, and temperature. researchgate.net
Theoretical and Computational Studies on Disperse Red 107
Quantum Chemical Calculations for Molecular Structure and Reactivity
Quantum chemical calculations, including methods like Density Functional Theory (DFT), are fundamental tools for investigating the molecular structure and reactivity of organic compounds such as Disperse Red 107. These calculations can provide detailed information about the electronic structure, geometry, and potential reaction sites within the molecule. Analysis of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies and their spatial distribution can help predict a molecule's chemical reactivity and stability. mdpi.comdergipark.org.trmdpi.com A smaller HOMO-LUMO energy gap generally indicates higher chemical reactivity. dergipark.org.trmdpi.com
Computational studies on azo dyes, including those structurally related to DR107, have utilized quantum chemistry to understand properties like ionization potential and planarity, which can influence their dyeing behavior. researchgate.net The geometry, reactivity, and optical properties of related thiazole (B1198619) azo dyes have been monitored using various DFT functionals and basis sets. mdpi.com These calculations can help elucidate how structural variations affect electronic and optical behavior.
Density Functional Theory (DFT) Applications in Degradation Pathway Prediction
DFT is extensively applied to study the degradation mechanisms of azo dyes, including those similar to this compound. These studies aim to predict the initial steps and subsequent pathways involved in the breakdown of the dye molecule under various conditions, such as oxidation or photocatalysis. dntb.gov.uaresearchgate.netresearchgate.netacs.org
Research has focused on understanding the interaction of azo dyes with reactive species like hydroxyl radicals (•OH) and hydroperoxyl radicals (•OOH). dntb.gov.uaresearchgate.netacs.orgacs.org DFT calculations can determine the energetically favorable sites for radical attack and the transition states involved in bond cleavage. researchgate.netacs.org Studies on related azo dyes like Disperse Red 73 and Disperse Yellow 119 have used DFT to investigate the relative feasibility of N-N versus C-N bond cleavage pathways during degradation. researchgate.netacs.org These computational approaches provide theoretical insights into the mechanisms of photocatalytic and oxidative degradation. researchgate.netresearchgate.netwu.ac.th
DFT calculations can also be used to predict the effect of substituents on the degradation reaction mechanism and quantify their influence on thermodynamic and kinetic parameters. researchgate.net
Molecular Dynamics Simulations of Dye-Substrate Interactions
Molecular Dynamics (MD) simulations are employed to study the interactions between dye molecules and various substrates, such as textile fibers or polymeric matrices. These simulations provide dynamic insights into the adsorption behavior, diffusion, and orientation of dye molecules at the molecular level.
Studies using MD simulations on disperse dyes have investigated the effects of different substituents on dyeing properties, including solubility and interaction energy with dyeing media and fiber polymers. researchgate.net By simulating the adsorption behavior and calculating interaction energies, MD can help explain differences in dyeing uptake observed experimentally. researchgate.net For example, MD simulations have been used to analyze the interaction energy between dye and solvent molecules, and between dye and fiber molecules, to understand how substituents influence solubility and adsorption speed. researchgate.net MD simulations, including ab initio molecular dynamics (aiMD), can also be used to study the interaction between oxidized dyes and reducing agents, providing insights into dye regeneration processes. acs.org
Modeling of Photochemical Processes and Optical Responses
Computational modeling plays a crucial role in understanding the photochemical behavior and optical properties of this compound and similar azobenzene (B91143) dyes. These molecules are known for their photoisomerization properties, where they can switch between trans and cis forms upon irradiation with light. rsc.org
Modeling techniques, including quantum chemical calculations, are used to investigate the electronic transitions responsible for absorption spectra and to understand the potential energy surfaces involved in photoisomerization. acs.org Studies have utilized transient absorption spectroscopy combined with quantum chemical calculations to study the photoisomerization of Disperse Red 1. acs.org
Beyond basic photoisomerization, computational methods are applied to model more complex photochemical processes and optical responses. This includes investigating nonlinear optical (NLO) properties, which are relevant for applications in photonics and optical data storage. rsc.orgsigmaaldrich.com Modeling can help predict properties like two-photon absorption and photoinduced birefringence in materials containing azobenzene derivatives like Disperse Red. rsc.org Furthermore, computational models can be developed to understand the relationship between photochemical reactions in molecular crystals and macroscopic photomechanical effects like crystal bending. researchgate.net
Impurity Profiling and Quality Control in Disperse Red 107 Preparations
Methodologies for Detection and Quantification of Impurities in Dye Formulations
Analytical methods for the detection and quantification of impurities in disperse dye formulations, such as Disperse Red 107, commonly involve chromatographic techniques. High-Performance Liquid Chromatography (HPLC) is a widely used method for the analysis of disperse dyes and their impurities. oup.comresearchgate.netlcms.czlabrulez.comresearchgate.netclu-in.orgnih.govepa.gov HPLC coupled with various detectors, such as UV-Vis spectrophotometry (PDA) and Mass Spectrometry (MS), provides enhanced capabilities for separating and identifying components within a dye sample. oup.comlcms.czlabrulez.comclu-in.orgepa.gov
HPLC-MS and HPLC-MS/MS are powerful tools for impurity profiling, allowing for the detection and identification of co-eluting components based on their mass-to-charge ratios. oup.comlcms.czlabrulez.com This is particularly useful for confirming the origin of impurity peaks observed in chromatograms. lcms.cz Thin-Layer Chromatography (TLC) is another technique that has been used to visualize impurities in disperse dyes. researchgate.netnih.govmdpi.com
Spectrophotometric methods, particularly UV-Vis spectrophotometry with multivariate calibration, have also been employed for the quantification of disperse dyes in mixtures, although they may require pre-concentration steps for low concentrations. oup.comresearchgate.net
For example, a study analyzing various disperse dyes, including Disperse Red 1, utilized an ACQUITY Arc System with PDA and mass detection following the DIN 54231 standard procedure. This approach allowed for enhanced confidence in impurity profiling. lcms.cz The method involved gradient elution on a C18 column with methanol (B129727) and water (containing formic acid) as mobile phases. lcms.cz
Standardization of Analytical Procedures for Disperse Red Dyes
Standardized analytical procedures are crucial for ensuring consistent and reliable quality control of disperse dyes. The DIN 54231 standard procedure is a recognized method for the analysis of disperse dyes in textile products, employing techniques such as HPLC or TLC with UV, MS, or densitometry detection. lcms.czlabrulez.com This standard provides a framework for the analytical methodology, including detection limits for specific dyes. lcms.cz
Quality control procedures for HPLC systems, as outlined in methods like EPA Method 8000, include evaluating retention time windows, calibration verification, and chromatographic analysis of samples. clu-in.org Maintaining a formal quality assurance program and detailed records is essential for documenting the quality of generated data. clu-in.org
Origin and Impact of Impurities in Commercial this compound
Impurities in commercial disperse dye preparations, including this compound, can originate from various sources, primarily related to the manufacturing process and the raw materials used. Impurities in the raw dye materials can adversely affect the dispersion state of the dye. tiankunchemical.comcolorfuldyes.comdyestuffscn.comchina-dyestuff.comcolorfuldyes.com Changes in dye crystallization during processing can also contribute to the presence of impurities and affect dispersion stability. tiankunchemical.comcolorfuldyes.comdyestuffscn.comchina-dyestuff.comcolorfuldyes.com
The synthesis of azo dyes, such as this compound, involves diazo coupling reactions, and incomplete reactions or side reactions can lead to the presence of unreacted starting materials, intermediates, or副产物 (by-products) as impurities. For instance, the manufacturing method for this compound involves the coupling of 2-cyano-4-nitroaniline and N,N-dihydroxyethylaniline. worlddyevariety.com Impurities like nitroanilines and halogenated dinitrobenzene compounds can be introduced during the dyeing process and remain in the final product. nih.gov
The presence of impurities can have significant impacts on the quality and performance of this compound. These impacts include:
Adverse effects on dispersion stability: Impurities can disrupt the stable dispersion of dye particles in water, leading to increased crystallization, particle aggregation, and flocculation. tiankunchemical.comcolorfuldyes.comdyestuffscn.comchina-dyestuff.comcolorfuldyes.com Poor particle size distribution due to impurities can also result in poor dispersion stability and lead to dye precipitation and deposition on fibers or dyeing machinery. tiankunchemical.comdyestuffscn.comchina-dyestuff.comcolorfuldyes.com
Reduced color yield and uneven dyeing: Flocculation of dye particles caused by impurities can result in slower coloration, lower color yield, and uneven dyeing. colorfuldyes.comdyestuffscn.comchina-dyestuff.comcolorfuldyes.com
Color spots and staining: Impurities can lead to the formation of color spots on the dyed material and staining of the dyeing tank. colorfuldyes.comdyestuffscn.comchina-dyestuff.comcolorfuldyes.com
Affected fastness properties: Impurities and side reaction products can cause off-colored goods and impaired fastness properties. aatcc.org
Variations in dye concentration: Studies have shown variations in the actual concentration of the main dye component in commercial preparations labeled with a specific concentration, indicating the presence of other substances or impurities. researchgate.netnih.gov
Tar content, often originating from crude methylnaphthalene used in diffusing agents, is another type of impurity that can be present in disperse dyes and affect their dispersibility. tianshengchem.com
Future Research Directions and Emerging Applications for Disperse Red 107
Integration of Disperse Red 107 in Novel Materials and Smart Textiles
The integration of traditional dyes like this compound into novel materials and smart textiles represents a significant area of research. Smart textiles are fabrics that can sense and react to environmental stimuli, and the incorporation of specific dyes can impart new functionalities.
Research is exploring the use of disperse dyes in the fabrication of functional textiles that offer properties such as UV protection, and antimicrobial characteristics. global-sci.comdiva-portal.org The development of smart textiles for camouflage applications also utilizes disperse dyes to achieve specific spectral reflectance properties in the visible and near-infrared regions. mdpi.com While direct studies on this compound in these specific applications are not yet widespread, its chromophoric properties make it a candidate for research into textiles with dynamic color-changing capabilities, also known as chromic textiles (photochromic, thermochromic, and electrochromic). researchgate.netmeghmaniglobal.com For instance, thermochromic textiles change color in response to temperature, a feature that could be explored by incorporating this compound into appropriate polymer matrices. researchgate.net
The application of dyes in conjunction with nanomaterials is another promising avenue. For example, a novel functional disperse dye was doped with graphene oxide to improve the antistatic properties of polyester (B1180765) fabric in a one-bath dyeing method. researchgate.net This suggests a potential research direction for this compound, where it could be combined with functional nanoparticles to create multifunctional textiles.
Supercritical carbon dioxide (scCO2) dyeing is an innovative technology that is being investigated for the production of functional and smart textiles. global-sci.comdiva-portal.org This waterless dyeing method can be used to impregnate polyester fabrics with disperse dyes and other functional agents, such as chitosan (B1678972) for antimicrobial properties or photochromic dyes for UV sensing, in a single step. global-sci.comdiva-portal.org The compatibility of this compound with scCO2 dyeing processes opens up possibilities for its use in the creation of these advanced textiles.
Table 1: Potential Applications of this compound in Novel Materials
| Application Area | Potential Functionality | Research Direction |
| Smart Textiles | Thermochromism, Photochromism | Integration into stimuli-responsive polymer systems. |
| Functional Fabrics | UV Protection, Antimicrobial Properties | Co-application with functional finishing agents. |
| Technical Textiles | Camouflage | Optimization of spectral properties for NIR reflectance. |
| Composite Materials | Antistatic Properties | Doping with conductive nanomaterials like graphene oxide. |
Sustainable Production and Application Practices for this compound
The textile industry is under increasing pressure to adopt more sustainable practices, and this extends to the production and application of dyes like this compound. Research in this area is focused on greener synthesis routes and more environmentally friendly dyeing methods.
Sustainable Synthesis: The conventional synthesis of azo dyes involves diazotization and coupling reactions. nih.gov Future research will likely focus on developing eco-friendly synthesis methods that minimize the use of hazardous chemicals, reduce waste generation, and utilize renewable resources. This could involve exploring enzymatic synthesis or the use of greener solvents and catalysts.
Sustainable Dyeing Methods: A significant advancement in the sustainable application of disperse dyes is the use of supercritical carbon dioxide (scCO2) as a dyeing medium . nih.govmdpi.comnih.gov This technology eliminates the need for water in the dyeing process, thereby preventing the generation of contaminated wastewater. mdpi.com The scCO2 acts as a solvent for the disperse dye, allowing it to penetrate synthetic fibers like polyester. At the end of the process, the CO2 can be depressurized and recycled. This method has been shown to be effective for various disperse dyes and is a key area of research for the sustainable application of this compound. nih.govmdpi.comnih.gov
Another approach to sustainability is the removal and reuse of disperse dyes from wastewater . One study investigated the use of Laponite® nanoclay to adsorb disperse dyes from textile effluent. researchgate.net The resulting dye-nanoclay hybrid material was then repurposed for direct application in polyester dyeing, demonstrating a circular economy approach. researchgate.net Such a method could be optimized for this compound, reducing both water pollution and the consumption of new dye.
Other innovative and sustainable dyeing techniques being explored include:
Low-temperature dyeing: Utilizes dyes that can be fixed at lower temperatures, thereby reducing energy consumption. oncatex.com
Infrared dyeing: Employs infrared radiation to heat fabrics uniformly and rapidly, leading to energy savings. oncatex.com
Digital printing: Reduces water and dye consumption compared to traditional printing methods. prescouter.com
Use of eco-conscious binders: Formulations that utilize materials from sustainable sources, such as sugarcane-based binders. concordiatextiles.com
Table 2: Comparison of Conventional and Sustainable Dyeing Methods for Disperse Dyes
| Feature | Conventional Water-Based Dyeing | Supercritical CO2 Dyeing |
| Medium | Water | Supercritical Carbon Dioxide |
| Water Consumption | High | None |
| Wastewater Generation | Significant | None |
| Energy Consumption | High (for heating water) | Lower (for pressurizing CO2) |
| Chemical Additives | Dispersing agents, salts, pH regulators | Minimal to none |
| Dye Utilization | Often incomplete, leading to waste | High |
| Recycling | Difficult and costly | CO2 is easily recycled |
Advanced Characterization of Dye Transformation Products
Understanding the fate of this compound after its application and potential release into the environment is crucial for assessing its environmental impact. A key aspect of this is the characterization of its transformation products, which can be formed through biotic or abiotic degradation processes.
Advanced analytical techniques are essential for identifying and quantifying these transformation products. A study on the degradation of a similar dye, Disperse Red 167, by the bacterium Paenochrobactrum glaciei utilized Gas Chromatography-Mass Spectrometry (GC-MS) to identify the intermediate metabolites. researchgate.net The analysis revealed that the asymmetric breakdown of the azo bond in Disperse Red 167 resulted in the formation of '2-chloro-4-nitro-phenylamine' and 'Acetic acid, 2-[(2-acetoxy-ethyl)-(4-amino-3-propionylamino-phenyl)-amino]-ethyl ester'. researchgate.net These metabolites were found to be non-toxic in a phytotoxicity assay using wheat seed germination. researchgate.netresearchgate.net
Similar methodologies can be applied to study the transformation of this compound. The degradation of Disperse Red 3B by a consortium of a fungus and a microalga was analyzed using UV-vis spectroscopy, Fourier Transform Infrared Spectroscopy (FTIR), and GC-MS . nih.gov These techniques confirmed the breakdown of the colored functional groups and the degradation of the dye into smaller, less toxic compounds. nih.gov
Future research on this compound should employ a suite of advanced analytical techniques to fully characterize its degradation pathways under various environmental conditions. This would include:
Liquid Chromatography-Mass Spectrometry (LC-MS): For the identification of polar and non-volatile transformation products.
High-Resolution Mass Spectrometry (HRMS): To accurately determine the elemental composition of unknown metabolites.
Nuclear Magnetic Resonance (NMR) Spectroscopy: For the structural elucidation of isolated transformation products.
By identifying the transformation products of this compound, it will be possible to assess their potential toxicity and persistence in the environment, providing a more complete picture of the dye's environmental profile.
Predictive Modeling for Environmental Fate and Process Optimization
Predictive modeling is becoming an indispensable tool in chemical risk assessment and process engineering. For this compound, modeling can be applied to forecast its environmental fate and to optimize its production and application processes for improved efficiency and sustainability.
Environmental Fate Modeling: Environmental fate models are used to predict how a chemical will move and be transformed in the environment. researchgate.net These models integrate information on a chemical's physicochemical properties, its partitioning and degradation behavior, and the characteristics of the environmental scenario. rsc.org For this compound, models like Quantitative Structure-Activity/Property Relationship (QSAR/QSPR) can be used to estimate key environmental parameters such as soil adsorption coefficient (Koc), octanol-water partition coefficient (logP), and biodegradability, based on its molecular structure. researchgate.net
Multimedia compartmental models can then use this data to predict the distribution of the dye in different environmental compartments like water, soil, and sediment. nih.gov While these models are well-established for many chemicals, there is a need for further research to refine them for specific classes of compounds like disperse dyes, particularly to better account for factors like bioavailability and the fate of transformation products. rsc.org
Process Optimization Modeling: In the context of dyeing, predictive models can be used to optimize process parameters to achieve desired results with minimal resource consumption and waste generation. For instance, response surface methodology (RSM) has been successfully used to optimize the degradation of Disperse Blue 3 in an advanced oxidation process. researchgate.net This statistical approach can be applied to the dyeing process with this compound to determine the optimal conditions of temperature, pressure, and dye concentration to maximize dye uptake and minimize energy and chemical use.
Furthermore, dyebath analysis and monitoring can provide data to develop models that shorten process cycles and reduce dye unlevelness. researchgate.net By understanding the solubility and exhaustion behavior of this compound under different conditions, predictive models can be developed to create more efficient and reproducible dyeing processes. researchgate.net
The development and application of these predictive models will be crucial for the sustainable management of this compound throughout its lifecycle, from production to end-of-life.
Q & A
Q. What are the standard methods for characterizing the stability of Disperse Red 107 in ink formulations?
Stability assessment involves measuring parameters such as average particle size (via dynamic light scattering), viscosity (rotational viscometry), surface tension, and zeta potential (to evaluate colloidal stability). Freeze-thaw and thermal stability are tested by exposing samples to -20°C for 24 hours and 60°C for 14 days, respectively, followed by re-measurement of these parameters. Centrifugal stability is quantified using specific absorbance ratios after centrifugation .
Q. How do additives like PVP-K30 and surfactants influence the stability of this compound?
Polyvinylpyrrolidone (PVP-K30) at 0.7 wt% enhances centrifugal stability (specific absorbance >80%) by forming stabilizing complexes with surfactants like SDS. However, exceeding this concentration disrupts dispersion due to pseudopolyanion formation. Surfactant mixtures (e.g., fatty alcohol polyoxyethylene ether/SDS) improve freeze-thaw stability but may reduce thermal stability due to increased particle aggregation .
Q. What parameters are critical when assessing the colloidal stability of this compound?
Key parameters include zeta potential (ideally >|±30 mV| for stability), particle size (DLS measurements), and pH (maintained at 8–9 using triethanolamine). Deviations in pH alter zeta potential, leading to aggregation. Viscosity and surface tension must also remain consistent under stress conditions .
Q. What are the common challenges in maintaining pH stability in this compound-based inks, and how are they addressed?
pH fluctuations destabilize zeta potential, causing particle aggregation. Triethanolamine (TEA) is used as a pH buffer at <1 wt% to maintain pH 8–9, optimizing electrostatic repulsion between particles. Excessive TEA increases ionic strength, reducing stability .
Advanced Research Questions
Q. How can researchers resolve contradictions between thermal and freeze-thaw stability data in this compound formulations?
Contradictions arise from additive interactions under different stress conditions. For example, SDS improves freeze-thaw stability but degrades thermal stability due to micelle disruption at high temperatures. Multivariate analysis (e.g., ANOVA) can isolate factors like surfactant type, concentration, and pH to identify dominant mechanisms. Cross-referencing zeta potential and particle size trends under each condition clarifies these interactions .
Q. What statistical approaches are recommended for analyzing the effects of multiple variables on this compound’s dispersion properties?
Design of Experiments (DoE) with response surface methodology (RSM) optimizes additive concentrations. Precision metrics (e.g., ±0.1 nm for particle size) and significance thresholds (p < 0.05) should align with instrument capabilities. Data must be reported with justified significant figures and error margins to avoid overinterpretation .
Q. How do interactions between PVP-K30 and SDS affect the dispersion efficiency of this compound?
PVP-K30 and SDS form charge-neutral complexes at optimal ratios (0.7 wt% PVP-K30 and <0.15 wt% SDS), enhancing steric and electrostatic stabilization. Excess SDS disrupts this balance, increasing particle size and reducing dispersion efficiency. FTIR and TEM can validate these interactions .
Q. How to design experiments to optimize the concentrations of additives like TEA and SDS in this compound formulations?
Use a factorial design to vary TEA (0.5–1.5 wt%) and SDS (0.1–0.2 wt%) concentrations while monitoring responses (particle size, zeta potential, specific absorbance). Response optimization software (e.g., JMP) identifies ideal ranges (e.g., TEA <1 wt%, SDS <0.15 wt%) that maximize stability metrics .
Q. What methodologies are effective in correlating zeta potential measurements with long-term stability predictions for this compound?
Accelerated aging studies (e.g., 60°C for 14 days) combined with zeta potential trends provide predictive models. A zeta potential shift of >10 mV from baseline indicates instability. Regression analysis links these shifts to particle aggregation rates .
Q. How can multivariate analysis be applied to evaluate the combined effects of additives and processing conditions on this compound’s performance?
Principal Component Analysis (PCA) reduces dimensionality in datasets containing variables like additive concentrations, pH, and storage conditions. Cluster analysis groups formulations with similar stability profiles, revealing synergistic or antagonistic effects. Data must be standardized to account for parameter scales (e.g., nm vs. mPa·s) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
